![molecular formula C14H15N3O2 B7473092 3-[2-(Azetidin-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one](/img/structure/B7473092.png)
3-[2-(Azetidin-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(Azetidin-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-[2-(Azetidin-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one involves the inhibition of various enzymes and signaling pathways involved in cancer cell growth and proliferation. The compound has been shown to inhibit the activity of topoisomerase II, an enzyme essential for DNA replication and repair, leading to the accumulation of DNA damage and ultimately, cell death. Additionally, it has been found to inhibit the AKT/mTOR signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cancer cell growth and proliferation, reduction in inflammation, and prevention of oxidative stress-related damage. The compound has been shown to induce apoptosis, a process of programmed cell death, in cancer cells, leading to their elimination. Additionally, it has been found to reduce the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[2-(Azetidin-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one in lab experiments include its high potency and selectivity towards cancer cells, making it an ideal candidate for anticancer drug development. Additionally, its anti-inflammatory and antioxidant properties make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
However, the limitations of using this compound in lab experiments include its high cost and limited availability, making it challenging to conduct large-scale studies. Additionally, its potential toxicity and side effects need to be thoroughly investigated before its clinical use.
Future Directions
There are several future directions for the research and development of 3-[2-(Azetidin-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one. These include:
1. Conducting further studies to elucidate the mechanism of action of the compound and its potential targets.
2. Investigating the potential of the compound as a combination therapy with other anticancer drugs.
3. Developing novel formulations and delivery methods to enhance the bioavailability and efficacy of the compound.
4. Investigating the potential of the compound for the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases.
5. Conducting preclinical and clinical trials to evaluate the safety and efficacy of the compound in humans.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The compound has been shown to exhibit potent anticancer activity, anti-inflammatory, and antioxidant properties. However, further studies are needed to fully understand the mechanism of action and potential targets of the compound. Additionally, its safety and efficacy need to be thoroughly evaluated before its clinical use.
Synthesis Methods
The synthesis of 3-[2-(Azetidin-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one involves the reaction of 2-methyl-4-quinazolinone with azetidine-1-carboxylic acid followed by cyclization. This process yields the desired compound with high purity and yield.
Scientific Research Applications
3-[2-(Azetidin-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The compound has been shown to exhibit potent anticancer activity by inhibiting the growth of cancer cells. Additionally, it has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
properties
IUPAC Name |
3-[2-(azetidin-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2/c1-10-15-12-6-3-2-5-11(12)14(19)17(10)9-13(18)16-7-4-8-16/h2-3,5-6H,4,7-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRUBVUHYHGZLLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1CC(=O)N3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.